Cas no 34388-29-9 (Methothrin)

• Product Name: Methothrin
• CAS No: 34388-29-9
• MF: C₁₉H₂₆O₃
• MW: 302.407946109772
• CID: 54237
• PubChem ID: 36819
• Update Time: 2025-10-15

Methothrin Chemical and Physical Properties

Names and Identifiers

• Methothrin
• 4-(Methoxymethyl)benzyl chrysanthemum monocarboxylate
• [4-(Methoxymethyl)phenyl]methyl 2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-carboxylate
• 2,2-Dimethyl-3-(2-methylpropyl)cyclopropanecarboxylic acid p-(methoxymethyl)benzyl ester
• [4-(methoxymethyl)phenyl]methyl (1Ξ,3Ξ)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carboxylate
• [4-(methoxymethyl)phenyl]methyl 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)cyclopropanecarboxylate
• 4-(methoxymethyl)benzyl (±)-cis-trans-chrysanthemate
• 4-(methoxymethyl)benzyl (1RS)-cis,trans-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropan
• 4-(methoxymethyl)benzyl (1RS,3RS
• CHRYSANTHEMUMMONOCARBOXYLATE
• enzylester
• 2,2-Dimethyl-3-(2-methylpropyl)cyclopropanecarbox
• DTXSID40912012
• Methothryn
• 4-(Methyloxymethyl)benzyl chrysanthemum monocarboxylate
• 34388-29-9
• 2,2-Dimethyl-3-(2-methyl-1-propenyl)cyclopropanecarboxylicacid[4-(methoxymethyl)phenyl]methylester
• Chrysanthemummonocarboxylic acid 4-(methoxymethyl)benzyl ester
• SCHEMBL6669213
• FT-0630583
• 4-(methoxymethyl)benzyl (1RS)-cis,trans-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropanecarboxylate
• 4-(Methoxymethyl)benzyl chrysanthemummonocarboxylate
• 4-(Methyloxymethyl)benzyl chrysanthem-monocarboxylate
• Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methylpropenyl)-, p-(methoxymethyl)benzyl ester
• [4-(methoxymethyl)phenyl]methyl 2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carboxylate
• 11114-02-6
• MB pyrethroid
• NS00121702
• 4-(methoxymethyl)benzyl 2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropanecarboxylate
• Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-,[4-(methoxymethyl)phenyl]methyl ester
• DB-048613
• GQNBIMLHUAWKHJ-UHFFFAOYSA-N

• Inchi： 1S/C19H26O3/c1-13(2)10-16-17(19(16,3)4)18(20)22-12-15-8-6-14(7-9-15)11-21-5/h6-10,16-17H,11-12H2,1-5H3
• InChI Key： GQNBIMLHUAWKHJ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(COC)=CC=1)C(C1C(/C=C(\C)/C)C1(C)C)=O

Computed Properties

• Exact Mass: 302.18800
• Monoisotopic Mass: 302.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Color/Form: Colorless oily liquid
• Density: 1.1662 (rough estimate)
• Boiling Point: 403.44°C (rough estimate)
• Flash Point: 154.79 °C
• Refractive Index: 1.5490 (estimate)
• PSA: 35.53000
• LogP: 4.11460
• Solubility: It can be dissolved in ethanol \ benzene \ toluene and other organic solvents; Insoluble in water

Methothrin Security Information

• Hazardous Material transportation number：3439
• Safety Instruction： S22; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38